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Compound of Interest

N-Ethyl-N-methylpropionamide-
PEG1-Br

cat. No.: B11873139

Compound Name:

In-Depth Technical Guide: N-Ethyl-N-
methylpropionamide-PEG1-Br

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details: N-Ethyl-N-
methylpropionamide-PEG1-Br

N-Ethyl-N-methylpropionamide-PEG1-Br is a monofunctional, PEG-based linker primarily
utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACS). Its structure
incorporates a propionamide group and a single polyethylene glycol (PEG) unit, terminating in
a bromine atom. This terminal bromide serves as a reactive handle for conjugation to other
molecules, typically a ligand for a target protein of interest (POI) or an E3 ubiquitin ligase. The
PEG component enhances the solubility and pharmacokinetic properties of the resulting
PROTAC molecule.
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Property Value Source
CAS Number 1695856-63-3 [1]
Molecular Weight 238.12 g/mol [1]
Molecular Formula C8H16BrNO2 [1]
Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C

Storage (in DMSO) 6 months at -80°C

Role in PROTAC-Mediated Protein Degradation

PROTACSs are heterobifunctional molecules that co-opt the cell's natural protein disposal
machinery, the ubiquitin-proteasome system, to selectively degrade target proteins. APROTAC
molecule consists of three key components: a ligand that binds to the target protein, a ligand
that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two. N-Ethyl-N-
methylpropionamide-PEG1-Br serves as a building block for this linker.

The general mechanism of PROTAC action is as follows:

e The PROTAC molecule simultaneously binds to the target protein and an E3 ligase, forming
a ternary complex.

e This proximity, induced by the PROTAC, facilitates the transfer of ubiquitin from the E3 ligase
to the target protein.

e The poly-ubiquitinated target protein is then recognized and degraded by the proteasome.
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Component Synthesis/Acquisition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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